8-Thia-5-azaspiro[3.5]nonane

• IUPAC Name: 8-thia-5-azaspiro[3.5]nonane
• InChI: InChI=1S/C7H13NS/c1-2-7(3-1)6-9-5-4-8-7/h8H,1-6H2
• InChI Key: OKGDXKHEJWBBII-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CSCCN2
• Molecular Formula: C7H13NS
• Molecular Weight: 143.25 g/mol

Description

8-Thia-5-azaspiro[3.5]nonane, also known as 8lambda6-thia-5-azaspiro[3.5]nonane-8,8-dione, is a chemical compound with the molecular formula C7H13NO2S. It has a molecular weight of 175.25. The compound is a powder and is stored at a temperature of 4 degrees Celsius.

Molecular Structure Analysis

The molecule contains a total of 22 atoms, including 13 Hydrogen atoms, 7 Carbon atoms, 1 Nitrogen atom, and 1 Sulfur atom. It has a total of 23 bonds, including 10 non-Hydrogen bonds, 1 four-membered ring, 1 six-membered ring, 1 secondary amine (aliphatic), and 1 sulfide.

Scientific Research Applications

Synthesis and Structural Diversity in Drug Discovery

Researchers have synthesized novel thia/oxa-azaspiro[3.4]octanes, including compounds related to 8-Thia-5-azaspiro[3.5]nonane, aiming to create multifunctional and structurally diverse modules for drug discovery. Notably, these spirocycles have been tailored for potential applications in medicinal chemistry, emphasizing their utility in synthesizing diverse drug molecules (Li, Rogers-Evans, & Carreira, 2013).

Anticancer Applications

A study synthesized new derivatives of 1-thia-azaspiro[4.5]decane, including compounds structurally akin to this compound, and assessed their anticancer activities. These compounds displayed moderate to high inhibitory activities against various human cancer cell lines, indicating their potential as anticancer agents (Flefel et al., 2017).

Antimicrobial Applications

In another study, compounds including 1-thia-4-azaspiro[4.4]nonan-3-ones were synthesized and tested for antimicrobial activities. These compounds demonstrated potential as antimicrobial agents, highlighting the utility of this compound-related compounds in developing new antimicrobial drugs (Al-Ahmadi, 1996).

Antiviral Applications

A series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives were synthesized and evaluated for their anti-coronavirus activity. Some of these compounds, structurally related to this compound, were found effective in inhibiting human coronavirus replication, suggesting their potential in antiviral drug development (Apaydın et al., 2019).

Synthesis for Structural Analysis

The synthesis of 3-amino-2,2-dimethyl-8-thia-1-azaspiro[4.5]decane, a compound related to this compound, has been described, showcasing the intricate synthetic routes to create such spirocyclic compounds for further structural and functional analysis (Mai, Green, Bates, & Fang, 2010).

Crystallographic Analysis

Research on the crystal structures of 2-aryl-3-phenyl-1,3-thiazepan-4-ones, which include compounds structurally similar to this compound, has provided insights into their conformation and potential applications in further chemical and pharmaceutical research (Yennawar, Peterson, & Silverberg, 2019).

Safety and Hazards

The compound is classified as a combustible liquid. It is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

The primary target of 8-Thia-5-azaspiro[3.5]nonane is the Fatty Acid Amide Hydrolase (FAAH) . FAAH is an integral membrane protein that breaks down fatty acid amides, including anandamide, a neurotransmitter involved in pain sensation, mood, and memory .

Mode of Action

This compound interacts with FAAH, inhibiting its activity . This inhibition results in an increase in the concentration of anandamide, enhancing its effects .

Biochemical Pathways

By inhibiting FAAH, this compound affects the endocannabinoid system , a biochemical communication system in the body that plays a crucial role in regulating physiology, mood, and everyday experience . The increase in anandamide levels can lead to downstream effects such as pain relief, reduced inflammation, and improved mood .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the upregulation of anandamide, leading to enhanced endocannabinoid signaling . This can result in various physiological effects, including pain relief, mood enhancement, and potentially other health benefits .